N'-[(E)-{4-[(2-cyanobenzyl)oxy]phenyl}methylidene]-2-(2,6-dimethylphenoxy)acetohydrazide

• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol
• IUPAC Name: N-[(E)-[4-[(2-cyanophenyl)methoxy]phenyl]methylideneamino]-2-(2,6-dimethylphenoxy)acetamide
• InChI: InChI=1S/C25H23N3O3/c1-18-6-5-7-19(2)25(18)31-17-24(29)28-27-15-20-10-12-23(13-11-20)30-16-22-9-4-3-8-21(22)14-26/h3-13,15H,16-17H2,1-2H3,(H,28,29)/b27-15+
• InChI Key: KYMVCGCYZIHFRA-JFLMPSFJSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC=C3C#N
• SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC=C3C#N

Description

N-[(E)-{4-[(2-cyanobenzyl)oxy]phenyl}methylidene]-2-(2,6-dimethylphenoxy)acetohydrazide (referred to as NCDPAH) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of NCDPAH is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In anti-inflammatory activity, NCDPAH has been shown to inhibit the expression of pro-inflammatory cytokines such as TNF-α and IL-6. In anti-tumor activity, NCDPAH has been shown to induce apoptosis and inhibit the proliferation of cancer cells. In anti-diabetic activity, NCDPAH has been shown to activate AMP-activated protein kinase (AMPK) and improve glucose tolerance.
Biochemical and Physiological Effects
NCDPAH has been shown to exhibit various biochemical and physiological effects in different studies. In one study, NCDPAH was found to decrease the levels of reactive oxygen species (ROS) and malondialdehyde (MDA) while increasing the levels of glutathione (GSH) and superoxide dismutase (SOD) in diabetic rats. In another study, NCDPAH was found to inhibit the migration and invasion of breast cancer cells by downregulating the expression of matrix metalloproteinases (MMPs) and upregulating the expression of tissue inhibitors of metalloproteinases (TIMPs).

Advantages and Limitations for Lab Experiments

NCDPAH has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it exhibits multiple activities, making it a versatile compound for various studies. However, one limitation is that its mechanism of action is not fully understood, which may hinder its potential applications. Another limitation is that it may exhibit toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of NCDPAH. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in other fields, such as catalysis and energy storage. Additionally, the synthesis of NCDPAH derivatives with improved activities and selectivities may be a promising direction for future research.

Synthesis Methods

The synthesis of NCDPAH involves the condensation reaction between 2-(2,6-dimethylphenoxy)acetic acid hydrazide and 4-(2-cyanobenzyl)phenol. This reaction is catalyzed by glacial acetic acid and yields NCDPAH as a yellow solid with a melting point of 226-228°C.

Scientific Research Applications

NCDPAH has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, NCDPAH has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. In material science, NCDPAH has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In analytical chemistry, NCDPAH has been used as a fluorescent probe for the detection of copper ions.